3-[3-(4-Isopropyl-phenyl)-ureido]-benzoic acid

• CAS RN: 651748-49-1
• Molecular Formula: C17H18N2O3
• Molecular Weight: 298.34 g/mol
• IUPAC Name: 3-[(4-propan-2-ylphenyl)carbamoylamino]benzoic acid
• InChI: InChI=1S/C17H18N2O3/c1-11(2)12-6-8-14(9-7-12)18-17(22)19-15-5-3-4-13(10-15)16(20)21/h3-11H,1-2H3,(H,20,21)(H2,18,19,22)
• InChI Key: GLCDJZFUHDSMBK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)NC(=O)NC2=CC=CC(=C2)C(=O)O

Description

3-[3-(4-Isopropyl-phenyl)-ureido]-benzoic acid is a useful research compound. Its molecular formula is C17H18N2O3 and its molecular weight is 298.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 3-aminobenzoic acid (0.46 g, 3.4 mmol) in dimethylformamide (20 mL) at 0° C. was treated with 4-isopropylphenyl isocyanate (0.59 mL, 3.7 mmol). After stirring for 20 h, the solution was poured into 200 mL water, and the resulting precipitate was collected by filtration, washed with water and tetrahydrofuran, and dried under vacuum to afford the title product (0.85 g, 2.9 mmol, 85%) as a powder (m.p. 295-300° C.). TLC Rf 0.20 (ethyl acetate). 1H NMR (d6-DMSO, 300 MHz): δ 8.82 (1H, s), 8.57 (1H, s), 8.09 (1H, t, J=1.8 Hz), 7.58 (1H, dd, J=8.1, 1.1 Hz), 7.51 (1H, d, J=7.8 Hz), 7.36 (1H, t, J=8.0 Hz), 7.34 (2H, d, J=8.4 Hz), 7.12 (2H, d, J=8.4 Hz), 2.82 (1H, heptet, J=6.9 Hz), 1.17 (6H, d, J=6.9 Hz). MS (ES+): 299